N-(9-Anthracenylmethyl)cinchonindinium chloride
N-(9-Anthracenylmethyl)cinchonindinium chloride
Brand Name:
Vulcanchem
CAS No.:
199588-80-2
VCID:
VC21277161
InChI:
InChI=1S/C34H33N2O.ClH/c1-2-23-21-36(22-31-27-11-5-3-9-25(27)19-26-10-4-6-12-28(26)31)18-16-24(23)20-33(36)34(37)30-15-17-35-32-14-8-7-13-29(30)32;/h2-15,17,19,23-24,33-34,37H,1,16,18,20-22H2;1H/q+1;/p-1
SMILES:
C=CC1C[N+]2(CCC1CC2C(C3=CC=NC4=CC=CC=C34)O)CC5=C6C=CC=CC6=CC7=CC=CC=C75.[Cl-]
Molecular Formula:
C34H33ClN2O
Molecular Weight:
521.1 g/mol
N-(9-Anthracenylmethyl)cinchonindinium chloride
CAS No.: 199588-80-2
Cat. No.: VC21277161
Molecular Formula: C34H33ClN2O
Molecular Weight: 521.1 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 199588-80-2 |
|---|---|
| Molecular Formula | C34H33ClN2O |
| Molecular Weight | 521.1 g/mol |
| IUPAC Name | [1-(anthracen-9-ylmethyl)-5-ethenyl-1-azoniabicyclo[2.2.2]octan-2-yl]-quinolin-4-ylmethanol;chloride |
| Standard InChI | InChI=1S/C34H33N2O.ClH/c1-2-23-21-36(22-31-27-11-5-3-9-25(27)19-26-10-4-6-12-28(26)31)18-16-24(23)20-33(36)34(37)30-15-17-35-32-14-8-7-13-29(30)32;/h2-15,17,19,23-24,33-34,37H,1,16,18,20-22H2;1H/q+1;/p-1 |
| Standard InChI Key | PICKZKQBJJCSSV-UHFFFAOYSA-M |
| SMILES | C=CC1C[N+]2(CCC1CC2C(C3=CC=NC4=CC=CC=C34)O)CC5=C6C=CC=CC6=CC7=CC=CC=C75.[Cl-] |
| Canonical SMILES | C=CC1C[N+]2(CCC1CC2C(C3=CC=NC4=CC=CC=C34)O)CC5=C6C=CC=CC6=CC7=CC=CC=C75.[Cl-] |
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